Cas no 75821-67-9 (1H-Pyrazole-4-acetic acid, 3-(3-chlorophenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-acetic acid, 3-(3-chlorophenyl)-1-phenyl-
• CAS No: 75821-67-9
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 538938
• PubChem ID: 12485376
• Update Time: 2025-04-19

1H-Pyrazole-4-acetic acid, 3-(3-chlorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-(3-chlorophenyl)-1-phenyl-
• 2-[3-(3-chlorophenyl)-1-phenylpyrazol-4-yl]acetic acid
• [3-(3-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• 75821-67-9
• SCHEMBL11156112
• DTXSID20500012
• 2-(3-(3-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C17H13ClN2O2/c18-14-6-4-5-12(9-14)17-13(10-16(21)22)11-20(19-17)15-7-2-1-3-8-15/h1-9,11H,10H2,(H,21,22)
• InChI Key： NKZJSHZDPWJHII-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(CC(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 312.06669
• Monoisotopic Mass: 312.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12